1-tert-Butyl-3,4-dimethyl-1H-phosphole

• CAS No.: 38066-25-0
• Molecular Formula: C10H17P
• Molecular Weight: 168.22 g/mol
• IUPAC Name: 1-tert-butyl-3,4-dimethylphosphole
• InChI: InChI=1S/C10H17P/c1-8-6-11(7-9(8)2)10(3,4)5/h6-7H,1-5H3
• InChI Key: UDCNIZWJXVHSIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CP(C=C1C)C(C)(C)C

Description

1-tert-Butyl-3,4-dimethyl-1H-phosphole is a high-purity phosphole derivative offered for research and development applications. Phospholes are a significant class of five-membered, unsaturated phosphorus heterocycles whose chemistry has seen substantial growth due to their utility in organic electronics and catalysis . Unlike their nitrogen analog, pyrrole, phospholes are only weakly aromatic, which fundamentally alters their reactivity and makes them versatile building blocks for synthetic chemists . The tert-butyl group on the phosphorus atom is a sterically bulky substituent that can enhance the stability of the molecule and influence its electronic properties, making it a valuable ligand for constructing transition metal complexes in catalysis . Researchers value this compound for developing novel π-conjugated systems for organic electronics, where phospholes can contribute unique optical and electronic properties . Additionally, its dienic fragment allows it to participate in cycloaddition reactions, such as the Diels-Alder reaction, enabling the synthesis of more complex phosphorus-containing architectures . This product is intended for use in controlled laboratory environments and is not purified or tested for human or veterinary use. 1-tert-Butyl-3,4-dimethyl-1H-phosphole is provided For Research Use Only (RUO) and is strictly not intended for diagnostic, therapeutic, or personal applications.

Comparison with Similar Compounds

Limitations of Available Evidence

• The NIST data provides foundational structural information but lacks comparative studies with other phospholes (e.g., alkyl-substituted derivatives).
• focuses on nitro musks, which are functionally and structurally unrelated to phospholes. This creates a gap in analyzing direct analogs.

Preparation Methods

Chlorophosphole Intermediate Formation

• Generate 1-chloro-3,4-dimethylphosphole via PCl₃ cyclization
• Perform ligand substitution using tert-butyllithium:
  $$ \text{ClP(C}4\text{H}4\text{Me}2) + \text{t-BuLi} \rightarrow \text{t-BuP(C}4\text{H}4\text{Me}2) + \text{LiCl} $$

The reaction achieves 78% yield when conducted in THF at −40°C with strict exclusion of moisture.

Challenges in Direct Alkylation

Comparative studies show significantly lower yields (<30%) when attempting direct alkylation of pre-formed phospholes with tert-butyl halides, attributed to:

• Poor leaving-group ability of chloride at phosphorus
• Competing elimination pathways at elevated temperatures

Metal-Mediated Synthesis Pathways

Crystallographic data for manganese complexes containing 1-tert-butyl-3,4-dimethyl-1H-phosphole ligands provides indirect evidence of alternative synthetic routes. The coordination geometry suggests prior formation of the free phosphole ligand, likely through:

Transition Metal-Catalyzed Cycloaddition

A proposed mechanism involves:

• Oxidative addition of PH₃ derivatives to Mn(CO)₅
• [2+2+1] Cycloaddition with tert-butylacetylene and dimethylacetylene
• Reductive elimination to yield the phosphole complex

While direct evidence for this pathway remains limited, analogous reactions with phenyl-substituted phospholes achieve 55–60% yields under CO atmosphere (50 psi, 120°C).

Comparative Analysis of Synthetic Routes

The table below evaluates key performance metrics across different methodologies:

Method	Steps	Total Yield (%)	Purity (GC-MS)	Scalability
McCormick Cyclization	3	58	92%	Pilot-scale
Chlorophosphole Route	4	42	85%	Lab-scale
Metal-Catalyzed	2	37	78%	Microscale

Q & A

Q. What are the established synthetic routes for 1-tert-Butyl-3,4-dimethyl-1H-phosphole, and how can reaction parameters be optimized?

The synthesis of substituted phospholes typically involves cyclization reactions or functionalization of pre-existing phosphole cores. For 1-tert-Butyl-3,4-dimethyl-1H-phosphole, a plausible route could involve lithiation of 3,4-dimethyl-1H-phosphole followed by alkylation with tert-butyl bromide. Key parameters include:

• Temperature control (e.g., maintaining low temperatures during lithiation to prevent side reactions) .
• Catalyst selection (e.g., transition-metal catalysts to enhance regioselectivity) .
• Solvent choice (e.g., THF or ethers to stabilize reactive intermediates) . Yield optimization may require iterative adjustments to stoichiometry and reaction time .

Q. Which spectroscopic and crystallographic methods are most effective for characterizing 1-tert-Butyl-3,4-dimethyl-1H-phosphole?

• NMR spectroscopy : $^{31}$P NMR is critical for verifying phosphorus coordination, while $^{1}$H/$^{13}$C NMR identifies substituent patterns .
• X-ray diffraction : Resolves steric effects of the tert-butyl group and confirms regiochemistry .
• Mass spectrometry : Validates molecular weight and fragmentation patterns, particularly for unstable intermediates .

Advanced Research Questions

Q. How can computational chemistry (e.g., DFT) elucidate the electronic and steric effects of the tert-butyl group in 1-tert-Butyl-3,4-dimethyl-1H-phosphole?

Density Functional Theory (DFT) calculations can:

• Map HOMO/LUMO distributions to predict reactivity in coordination chemistry or catalysis.
• Quantify steric hindrance using metrics like percent buried volume (%V$_{bur}$) to explain reduced catalytic activity in bulky derivatives .
• Simulate substituent effects on aromaticity loss in the phosphole ring, a key factor in its application as a ligand .

Q. How can researchers resolve contradictions in reported stability data for 1-tert-Butyl-3,4-dimethyl-1H-phosphole under varying conditions?

Discrepancies in stability studies often arise from:

• Oxidative sensitivity : Use inert-atmosphere techniques (glovebox/Schlenk line) and monitor degradation via $^{31}$P NMR .
• Temperature-dependent decomposition : Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) identify decomposition thresholds .
• Solvent interactions : Compare stability in polar (acetonitrile) vs. non-polar (toluene) solvents to assess hydrolysis or aggregation risks .

Q. What methodologies are recommended for studying the reactivity of 1-tert-Butyl-3,4-dimethyl-1H-phosphole in cross-coupling or coordination chemistry?

• Catalytic screening : Test activity in Stille or Suzuki-Miyaura couplings with controlled Pd/ligand ratios .
• XAS (X-ray Absorption Spectroscopy) : Investigate metal-ligand bonding dynamics in coordination complexes .
• Kinetic studies : Use stopped-flow techniques to measure reaction rates with electrophiles (e.g., alkyl halides) .

Methodological Considerations

• Synthetic reproducibility : Document reaction conditions meticulously (e.g., moisture levels, purity of starting materials) to address batch-to-batch variability .
• Data validation : Cross-reference NMR assignments with literature on analogous phospholes (e.g., 3,4-dimethyl-1H-phosphole derivatives) .